Cas no 680215-71-8 (Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate)

• Product Name: Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate
• CAS No: 680215-71-8
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 1722960
• PubChem ID: 2798592
• Update Time: 2025-04-21

Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate
• ISOPROPYL 2-(2-METHYL-1,3-THIAZOL-4-YL)ACETATE
• 680215-71-8
• Isopropyl2-(2-methylthiazol-4-yl)acetate
• AKOS017265963
• Isopropyl 2-(2-methylthiazol-4-yl)acetate
• PS-4644
• Propan-2-yl 2-(2-methyl-1,3-thiazol-4-yl)acetate

• Inchi： 1S/C9H13NO2S/c1-6(2)12-9(11)4-8-5-13-7(3)10-8/h5-6H,4H2,1-3H3
• InChI Key： OMRPSBRLWKSORS-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CC(=O)OC(C)C

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Isopropyl (2-methyl-1,3-thiazol-4-yl)acetate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles